Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

Safety Data and Handling Protocol for 2-Pentyne

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Pent-2-ynal

CAS No.: 55136-52-2

Cat. No.: S560665

The following Application Note outlines the safe handling and storage procedures for 2-Pentyne, based on its

Safety Data Sheet (SDS) [1]. This serves as a proxy for understanding the hazards of pent-2-ynal.

Hazard Identification

2-Pentyne is a highly hazardous substance requiring strict controls. The key risks are [1]:

¢ Flammability: Highly flammable liquid and vapour.

¢ Health Effects: May be fatal if swallowed and enters airways, causes skin and serious eye irritation,
and may cause respiratory irritation.

¢ Handling Precautions: Keep away from heat and ignition sources, keep container tightly closed, and
use ground/bonded equipment to prevent static discharge.

Safe Handling Procedures

e Personal Protective Equipment (PPE): Wear flame-retardant, antistatic protective clothing,
protective gloves, and eye/face protection (safety glasses and face shield) [1].

¢ Engineering Controls: Handle in a well-ventilated area, preferably using local exhaust ventilation [1].

e General Handling: Avoid all contact with skin, eyes, and clothing. Do not breathe vapour or mist.
Take measures to prevent the buildup of electrostatic charge [1].

Safe Storage Conditions
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e Storage Conditions: Store in a cool, well-ventilated place in a tightly closed container. Containers
must be kept upright to prevent leakage [1].
¢ Incompatibilities: Store away from strong oxidizing agents [1].

First Aid Measures

¢ Inhalation: Move person to fresh air. If not breathing, provide artificial respiration and seek immediate
medical attention [1].

¢ Skin Contact: Wash thoroughly with soap and water. Consult a physician [1].

¢ Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if possible.
Continue rinsing and get medical attention [1].

¢ Ingestion: Do NOT induce vomiting. Rinse mouth with water and immediately call a poison center or
doctor [1].

Physical & Chemical Properties

The table below summarizes key physicochemical properties of 2-Pentyne [1]:

Property Value Condition
Appearance Light yellow clear liquid -

Boiling Point 56 - 57 °C -

Flash Point -31°C Closed cup
Vapour Pressure 524 hPa at37.7 °C
Relative Density 0.71 g/cm3 at 25 °C
Flammable Limits 1.2-8.8% (V) -

Accidental Release and Spill Response

The following workflow outlines the key steps for spill response [1]:
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(Spill of 2-Pentyne Occurs)

Personal Precautions
* Use PPE
+ Eliminate ignition sources
 Ensure adequate ventilation

Environmental Precautions
* Prevent entry into drains
* Contain spillage

Containment & Cleanup
* Collect with non-combustible
absorbent material (e.g., sand)
* Place in container for disposal

i

Disposal
* Dispose according to
local/national regulations

Click to download full resolution via product page

Important Disclaimer on Data Substitution

Please be aware that the chemical and physical properties, as well as the exact toxicity profile, may differ
between 2-Pentyne and Pent-2-ynal. The protocols above are based on the best available analog and provide

a robust framework for handling hazardous alkynes. However, they should be implemented with caution.

Recommendations for Further Research
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To obtain more precise information, I suggest you:

e Contact Suppliers Directly: Reach out to chemical suppliers like J & K Scientific Ltd. or Chemsky
(shanghai) International Co.,Ltd., who list pent-2-ynal derivatives, as they may have updated SDSs

[2].
o Perform a Targeted Search: Use the specific CAS number 55136-52-2 for Pent-2-ynal in a
dedicated chemical database search [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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